3-(4-chlorobenzyl)-5-[(2-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazole

• Molecular Formula: C18H17Cl2N3S
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-5-[(2-chlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazole
• InChI: InChI=1S/C18H17Cl2N3S/c1-2-23-17(11-13-7-9-15(19)10-8-13)21-22-18(23)24-12-14-5-3-4-6-16(14)20/h3-10H,2,11-12H2,1H3
• InChI Key: RWKZCNVXRXFYIE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2Cl)CC3=CC=C(C=C3)Cl

Description

2-Chlorobenzyl [5-(4-chlorobenzyl)-4-ethyl-4H-1,2,4-triazol-3-yl] sulfide is a complex organic compound characterized by the presence of chlorobenzyl and triazolyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chlorobenzyl [5-(4-chlorobenzyl)-4-ethyl-4H-1,2,4-triazol-3-yl] sulfide typically involves multiple steps. One common method includes the reaction of 2-chlorobenzyl chloride with 4-chlorobenzyl hydrazine to form an intermediate, which is then reacted with ethyl isothiocyanate to yield the final product. The reaction conditions often involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Chlorobenzyl [5-(4-chlorobenzyl)-4-ethyl-4H-1,2,4-triazol-3-yl] sulfide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atoms are replaced by other nucleophiles such as hydroxide or amine groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Sodium hydroxide, ammonia; reactions often conducted in polar solvents like water or alcohols.

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines, alcohols

Substitution: Hydroxylated or aminated derivatives

Scientific Research Applications

2-Chlorobenzyl [5-(4-chlorobenzyl)-4-ethyl-4H-1,2,4-triazol-3-yl] sulfide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-chlorobenzyl [5-(4-chlorobenzyl)-4-ethyl-4H-1,2,4-triazol-3-yl] sulfide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The triazole ring is known to interact with metal ions and proteins, which can modulate the activity of enzymes and other biomolecules.

Comparison with Similar Compounds

Similar Compounds

• 4-Chlorobenzyl chloride
• 4-Chlorobenzyl bromide
• 2-Chlorobenzyl chloride

Uniqueness

Compared to similar compounds, 2-chlorobenzyl [5-(4-chlorobenzyl)-4-ethyl-4H-1,2,4-triazol-3-yl] sulfide is unique due to the presence of both chlorobenzyl and triazolyl groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.